Cas no 2228690-34-2 (4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine)

4,4-Difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine is a fluorinated cyclohexylamine derivative characterized by its unique structural features, including a difluorinated cyclohexyl ring and a trifluoropropyl side chain. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid cyclohexyl backbone contributes to stereochemical control in synthesis, while the amine functionality allows for further derivatization. This compound is particularly useful in the development of bioactive molecules, where fluorine incorporation is critical for optimizing binding affinity and pharmacokinetic properties. Its high purity and well-defined structure ensure reproducibility in advanced synthetic applications.
4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine structure
2228690-34-2 structure
Product Name:4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine
CAS No:2228690-34-2
MF:C10H16F5N
MW:245.232760429382
CID:5862405
PubChem ID:165840373
Update Time:2025-10-28

4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine
    • EN300-1950696
    • 2228690-34-2
    • [4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexyl]methanamine
    • Inchi: 1S/C10H16F5N/c11-9(12)4-1-8(7-16,2-5-9)3-6-10(13,14)15/h1-7,16H2
    • InChI Key: PIVFTYBRDJXIIW-UHFFFAOYSA-N
    • SMILES: FC1(CCC(CN)(CCC(F)(F)F)CC1)F

Computed Properties

  • Exact Mass: 245.12029032g/mol
  • Monoisotopic Mass: 245.12029032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine Pricemore >>

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Additional information on 4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 2228690-34-2 and Product Name: 4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine

The compound identified by the CAS number 2228690-34-2 and the product name 4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound belongs to a class of fluorinated amines, which have garnered considerable attention due to their unique structural properties and potential applications in medicinal chemistry and material science. The presence of multiple fluorine atoms in its molecular structure imparts distinct electronic and steric effects, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance the bioavailability, metabolic stability, and binding affinity of drug molecules. The specific arrangement of fluorine atoms in 4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine contributes to its potential as a building block for the synthesis of novel therapeutic agents. The compound's cyclohexyl backbone provides a rigid framework, while the trifluoropropyl group introduces additional steric hindrance and lipophilicity, which can be crucial for optimizing pharmacokinetic profiles.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The amine functionality allows for further derivatization through various reactions such as nucleophilic substitution, condensation reactions, and coupling processes. These chemical transformations enable the creation of more complex molecules with tailored properties. For instance, the introduction of additional functional groups at the 4-position could lead to the development of new ligands for enzyme inhibition or receptor binding studies.

Recent studies have highlighted the importance of fluorinated amines in the design of small-molecule drugs. A notable example is their role in enhancing the potency and selectivity of kinase inhibitors, which are widely used in oncology treatments. The electron-withdrawing nature of fluorine atoms can modulate the electronic distribution within the molecule, thereby influencing its interactions with biological targets. In this context, 4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine could serve as a key intermediate in synthesizing next-generation kinase inhibitors with improved pharmacological properties.

The compound's potential extends beyond pharmaceutical applications. In material science, fluorinated amines are utilized in the development of advanced polymers and coatings due to their resistance to chemical degradation and thermal stability. The presence of multiple fluorine atoms enhances these properties by creating strong intermolecular forces. This makes 4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine a promising candidate for high-performance materials that require exceptional durability and chemical resistance.

From an industrial perspective, the synthesis of this compound presents both challenges and opportunities. The incorporation of three fluorine atoms necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry are often employed to achieve these objectives. These techniques not only improve efficiency but also allow for greater scalability in production.

The safety profile of 4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine is another critical consideration. While fluorinated compounds can exhibit unique reactivity patterns, they are generally well-tolerated when handled under appropriate conditions. Proper storage and handling procedures must be followed to prevent degradation or unintended reactions. Additionally, comprehensive toxicological studies should be conducted to assess its potential effects on human health and the environment.

As research continues to uncover new applications for fluorinated amines,the demand for high-quality intermediates like 2228690-34-2 is expected to grow。 Collaborative efforts between academia and industry will be essential in advancing both the synthesis and application of these compounds. By leveraging cutting-edge technologies and innovative methodologies, scientists can unlock new possibilities for therapeutic development and material innovation.

In conclusion,4,4-difluoro-1-(3,3,3-trifluoropropyl)cyclohexylmethanamine represents a significant contribution to the field of specialty chemicals。 Its unique structural features make it a versatile intermediate with broad applications in pharmaceuticals, materials science,and beyond。 As research progresses,this compound will undoubtedly play an important role in shaping future advancements across multiple scientific disciplines。

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